![molecular formula C17H24N2O3S B4846992 1-(cyclobutylcarbonyl)-4-[(4-ethylphenyl)sulfonyl]piperazine](/img/structure/B4846992.png)
1-(cyclobutylcarbonyl)-4-[(4-ethylphenyl)sulfonyl]piperazine
Overview
Description
1-(cyclobutylcarbonyl)-4-[(4-ethylphenyl)sulfonyl]piperazine is a synthetic compound that belongs to the class of piperazine derivatives. It has gained significant attention in the scientific community due to its potential use in various research applications.
Scientific Research Applications
1-(cyclobutylcarbonyl)-4-[(4-ethylphenyl)sulfonyl]piperazine has been used in various scientific research applications. It has been studied for its potential use as an anticancer agent, as it has shown promising results in inhibiting the growth of cancer cells. Additionally, it has been investigated for its potential use as a therapeutic agent for neurological disorders such as Parkinson's disease and Alzheimer's disease.
Mechanism of Action
The mechanism of action of 1-(cyclobutylcarbonyl)-4-[(4-ethylphenyl)sulfonyl]piperazine is not fully understood. However, it is believed to work by inhibiting specific enzymes and pathways that are involved in the growth and survival of cancer cells. It may also work by modulating neurotransmitter levels in the brain, which can improve cognitive function.
Biochemical and physiological effects:
Studies have shown that this compound has a low toxicity profile and does not cause significant adverse effects in animal models. It has been shown to have a high affinity for specific receptors in the brain and can cross the blood-brain barrier, making it a potential therapeutic agent for neurological disorders.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-(cyclobutylcarbonyl)-4-[(4-ethylphenyl)sulfonyl]piperazine in lab experiments is its high purity and low toxicity profile. This makes it a suitable compound for in vitro and in vivo studies. However, one of the limitations is that its mechanism of action is not fully understood, which can make it challenging to interpret study results.
Future Directions
There are several future directions for the study of 1-(cyclobutylcarbonyl)-4-[(4-ethylphenyl)sulfonyl]piperazine. One direction is to investigate its potential use as a therapeutic agent for neurological disorders. Another direction is to further elucidate its mechanism of action and identify specific enzymes and pathways that it targets. Additionally, it may be useful to explore its potential use in combination with other compounds for the treatment of cancer.
Conclusion:
In conclusion, this compound is a synthetic compound that has shown promising results in various scientific research applications. Its potential use as an anticancer and therapeutic agent for neurological disorders makes it an exciting compound for further study. However, more research is needed to fully understand its mechanism of action and identify its limitations and advantages for lab experiments.
properties
IUPAC Name |
cyclobutyl-[4-(4-ethylphenyl)sulfonylpiperazin-1-yl]methanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N2O3S/c1-2-14-6-8-16(9-7-14)23(21,22)19-12-10-18(11-13-19)17(20)15-4-3-5-15/h6-9,15H,2-5,10-13H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYJDYCMXUZFEJP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C(=O)C3CCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.